Cas no 105356-90-9 (4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl(tetrahydro-2-furanyl)methanone)

• Product Name: 4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl(tetrahydro-2-furanyl)methanone
• CAS No: 105356-90-9
• MF: C₁₈H₂₃N₅O₄
• MW: 373.406323671341
• CID: 1059205
• PubChem ID: 136264171
• Update Time: 2025-08-03

4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl(tetrahydro-2-furanyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl](tetrahydro-2-furanyl)methanone
• 4-(4-AMINO-7-HYDROXY-6-METHOXY-2-QUINAZOLINYL)-1-PIPERAZINYL](TETRAHYDRO-2-FURANYL)METHANONE
• 4-amino-6-methoxy-2-[4-(oxolane-2-carbonyl)piperazin-1-yl]-1H-quinazolin-7-one
• 0WF0NM23D2
• [4-(4-amino-7-hydroxy-6-methoxyquinazolin-2-yl)piperazin-1-yl]-(oxolan-2-yl)methanone
• Q27237306
• Terazosin hydrochloride dihydrate impurity H [EP]
• 1-(4-Amino-7-hydroxy-6-methoxyquinazolin-2-yl)-4-(((2RS)-tetrahydrofuran-2-yl)carbonyl)piperazine
• TERAZOSIN HYDROCHLORIDE DIHYDRATE IMPURITY H [EP IMPURITY]
• DB-290456
• UNII-0WF0NM23D2
• 1-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-4-[(tetrahydro-2-furanyl)carbonyl]piperazine
• Methanone, (4-(4-amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl)(tetrahydro-2-furanyl)-
• 105356-90-9
• 7-O-Desmethyl terazosin
• (4-(4-Amino-7-hydroxy-6-methoxyquinazolin-2-yl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone
• 4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl(tetrahydro-2-furanyl)methanone

• Inchi： 1S/C18H23N5O4/c1-26-15-9-11-12(10-13(15)24)20-18(21-16(11)19)23-6-4-22(5-7-23)17(25)14-3-2-8-27-14/h9-10,14,24H,2-8H2,1H3,(H2,19,20,21)
• InChI Key： SGNJMTXWORLPPM-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCN(C2N=C(C3C=C(C(=CC=3N=2)O)OC)N)CC1)=O

Computed Properties

• Exact Mass: 373.17500423g/mol
• Monoisotopic Mass: 373.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),

4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl(tetrahydro-2-furanyl)methanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl(tetrahydro-2-furanyl)methanone

Comprehensive Overview of 4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl(tetrahydro-2-furanyl)methanone (CAS No. 105356-90-9)

4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl(tetrahydro-2-furanyl)methanone, with the CAS number 105356-90-9, is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a quinazoline core, a piperazine ring, and a tetrahydrofuran moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its bioactive properties, which may contribute to its role in modulating specific biological pathways.

The compound's chemical name and CAS registry number are frequently searched in academic databases and patent literature, reflecting its relevance in modern medicinal chemistry. Its structural complexity and functional groups, such as the amino, hydroxy, and methoxy substituents, suggest potential interactions with enzymes or receptors. This aligns with current trends in targeted therapy and precision medicine, where molecules like this are explored for their selective activity. The integration of computational chemistry and AI-driven drug design has further accelerated studies on such compounds, addressing common queries about their synthesis routes and structure-activity relationships (SAR).

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments in areas like oncology and neurological disorders. 4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl(tetrahydro-2-furanyl)methanone is often discussed in forums focusing on small-molecule inhibitors and kinase modulation, topics highly searched in scientific communities. Its solubility, stability, and pharmacokinetic profile are also critical points of investigation, as these factors determine its viability as a lead compound.

From a synthetic perspective, the compound's multi-step preparation involves advanced techniques like microwave-assisted synthesis and catalyzed coupling reactions, which are frequently referenced in organic chemistry publications. The quinazoline scaffold itself is a hotspot in drug design, known for its presence in FDA-approved drugs. This connection to blockbuster pharmaceuticals elevates the interest in derivatives like CAS 105356-90-9, especially when users search for next-generation therapeutics or repurposing existing scaffolds.

Environmental and green chemistry considerations are another angle tied to this compound. Researchers are increasingly exploring sustainable synthesis methods to reduce waste and energy consumption, a topic trending in academic searches. The piperazine-tetrahydrofuran hybrid structure also opens discussions on molecular flexibility and conformational analysis, which are pivotal in understanding drug-receptor interactions. These aspects are often highlighted in webinars and conference proceedings, making the compound a recurring subject in professional networks.

In summary, 4-(4-Amino-7-hydroxy-6-methoxy-2-quinazolinyl)-1-piperazinyl(tetrahydro-2-furanyl)methanone (CAS 105356-90-9) represents a compelling case study in the intersection of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and alignment with contemporary research trends ensure its continued prominence in both literature and laboratory investigations.